Cas no 2137691-69-9 (2-Pyrrolidinone, 3-chloro-4-(hydroxymethyl)-1-(3-methylphenyl)-)

• Product Name: 2-Pyrrolidinone, 3-chloro-4-(hydroxymethyl)-1-(3-methylphenyl)-
• CAS No: 2137691-69-9
• MF: C₁₂H₁₄ClNO₂
• MW: 239.698062419891
• CID: 5268965
• Update Time: 2025-11-04

2-Pyrrolidinone, 3-chloro-4-(hydroxymethyl)-1-(3-methylphenyl)- Chemical and Physical Properties

Names and Identifiers

• 2-Pyrrolidinone, 3-chloro-4-(hydroxymethyl)-1-(3-methylphenyl)-

• Inchi： 1S/C12H14ClNO2/c1-8-3-2-4-10(5-8)14-6-9(7-15)11(13)12(14)16/h2-5,9,11,15H,6-7H2,1H3
• InChI Key： SXIWJBJCDJRVML-UHFFFAOYSA-N
• SMILES： N1(C2=CC=CC(C)=C2)CC(CO)C(Cl)C1=O

Additional information on 2-Pyrrolidinone, 3-chloro-4-(hydroxymethyl)-1-(3-methylphenyl)-

Comprehensive Overview of 2-Pyrrolidinone, 3-chloro-4-(hydroxymethyl)-1-(3-methylphenyl)- (CAS No. 2137691-69-9)

The compound 2-Pyrrolidinone, 3-chloro-4-(hydroxymethyl)-1-(3-methylphenyl)- (CAS No. 2137691-69-9) is a specialized organic molecule with a unique structural framework. Its chemical name highlights key functional groups, including a pyrrolidinone core, a chloro substituent, a hydroxymethyl group, and a 3-methylphenyl moiety. These features make it a subject of interest in pharmaceutical research, material science, and synthetic chemistry. The compound's versatility stems from its ability to participate in diverse chemical reactions, enabling the development of novel derivatives with potential applications in drug discovery and industrial processes.

In recent years, the demand for heterocyclic compounds like 2-Pyrrolidinone derivatives has surged due to their role in designing bioactive molecules. Researchers are particularly intrigued by the 3-chloro-4-(hydroxymethyl) substitution pattern, which can influence the compound's reactivity and binding affinity in biological systems. This has led to increased searches for "CAS 2137691-69-9 applications" and "synthesis of 3-methylphenyl pyrrolidinone derivatives" in academic and industrial databases. The compound's structural complexity also aligns with the growing trend of exploring multi-functional scaffolds for targeted therapies and advanced materials.

From a synthetic perspective, 2-Pyrrolidinone, 3-chloro-4-(hydroxymethyl)-1-(3-methylphenyl)- offers opportunities for modular chemistry. Its hydroxymethyl group allows for further functionalization, such as esterification or ether formation, while the chloro substituent can serve as a handle for cross-coupling reactions. These attributes have sparked queries like "how to modify pyrrolidinone derivatives" and "3-chloro-4-hydroxymethyl pyrrolidinone reactivity" in chemical forums. The compound's stability under various conditions further enhances its utility in multi-step syntheses, a topic frequently discussed in peer-reviewed journals.

The pharmacological potential of 2-Pyrrolidinone-based compounds is another area of intense exploration. While specific bioactivity data for CAS No. 2137691-69-9 may be limited, analogous structures have shown promise in modulating enzyme activity and receptor interactions. This has led to increased interest in "pyrrolidinone medicinal chemistry" and "structure-activity relationships of chlorinated heterocycles." The presence of both polar (hydroxymethyl) and lipophilic (3-methylphenyl) groups in the molecule suggests potential for optimizing drug-like properties, a key consideration in modern pharmaceutical development.

In material science, the 2-Pyrrolidinone scaffold has gained attention for its potential in polymer chemistry and surface modification. The compound's ability to act as a building block for functionalized polymers aligns with industry needs for advanced coatings and adhesives. Searches for "pyrrolidinone monomers for polymerization" and "hydroxymethyl heterocycles in material design" reflect this trend. The 3-methylphenyl group may contribute to enhanced thermal stability, making derivatives of this compound candidates for high-performance applications.

Analytical characterization of 2-Pyrrolidinone, 3-chloro-4-(hydroxymethyl)-1-(3-methylphenyl)- typically involves advanced techniques such as NMR spectroscopy, mass spectrometry, and HPLC. The compound's distinct structural features produce characteristic spectral signatures that facilitate identification and purity assessment. This has prompted discussions about "analytical methods for complex heterocycles" and "CAS 2137691-69-9 characterization data" in analytical chemistry circles. Proper characterization is crucial for ensuring reproducibility in research applications and industrial processes involving this compound.

Environmental and safety considerations for 2-Pyrrolidinone derivatives are increasingly important in chemical research. While not classified as hazardous under standard regulations, proper handling procedures should be followed for all laboratory chemicals. The scientific community has shown growing interest in "green chemistry approaches for heterocycle synthesis" and "sustainable derivatives of pyrrolidinone," reflecting broader trends in environmentally conscious research practices. These considerations are particularly relevant when scaling up synthetic procedures involving this compound.

The commercial availability of 2-Pyrrolidinone, 3-chloro-4-(hydroxymethyl)-1-(3-methylphenyl)- (CAS No. 2137691-69-9) has expanded in recent years to meet research demand. Suppliers often provide technical data sheets with specifications on purity, storage conditions, and solubility properties. Procurement inquiries frequently include terms like "high purity 3-methylphenyl pyrrolidinone" and "bulk quantities of CAS 2137691-69-9," indicating both small-scale research and potential industrial applications. The compound's growing accessibility facilitates broader investigation of its properties and applications across scientific disciplines.

Future research directions for this compound may include exploration of its catalytic applications, development of novel polymer composites, or investigation of its biological activity profiles. The versatility of the 2-Pyrrolidinone core combined with its specific substitution pattern offers numerous possibilities for innovation. Scientific literature continues to document advances in "pyrrolidinone chemistry breakthroughs" and "emerging uses for functionalized heterocycles," suggesting ongoing relevance of compounds like CAS No. 2137691-69-9 in cutting-edge research.

In conclusion, 2-Pyrrolidinone, 3-chloro-4-(hydroxymethyl)-1-(3-methylphenyl)- represents an intriguing chemical entity with multifaceted potential. Its structural features bridge pharmaceutical, materials, and synthetic chemistry domains, making it a valuable subject for continued investigation. As research into functionalized heterocyclic compounds advances, this compound is likely to maintain its position as a focus of scientific inquiry and practical application development across multiple industries.